Cas no 2229428-99-1 (1-fluoro-4-(3-methylpent-4-yn-2-yl)benzene)

• Product Name: 1-fluoro-4-(3-methylpent-4-yn-2-yl)benzene
• CAS No: 2229428-99-1
• MF: C₁₂H₁₃F
• MW: 176.230026960373
• CID: 6264915
• PubChem ID: 165759922
• Update Time: 2025-05-23

1-fluoro-4-(3-methylpent-4-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-(3-methylpent-4-yn-2-yl)benzene
• 2229428-99-1
• EN300-1769889

• Inchi： 1S/C12H13F/c1-4-9(2)10(3)11-5-7-12(13)8-6-11/h1,5-10H,2-3H3
• InChI Key： SQFNCXAJZBXDTI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C(C#C)C

Computed Properties

• Exact Mass: 176.100128577g/mol
• Monoisotopic Mass: 176.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-fluoro-4-(3-methylpent-4-yn-2-yl)benzene

Comprehensive Overview of 1-Fluoro-4-(3-methylpent-4-yn-2-yl)benzene (CAS No. 2229428-99-1)

1-Fluoro-4-(3-methylpent-4-yn-2-yl)benzene (CAS No. 2229428-99-1) is a fluorinated aromatic compound with a unique alkyne-functionalized side chain. This structurally versatile molecule has garnered significant attention in pharmaceutical and material science research due to its potential as a building block for drug discovery and advanced polymers. The presence of both fluorine and alkyne groups enables diverse chemical modifications, making it valuable for click chemistry applications and bioorthogonal reactions.

Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, as fluorine atoms often enhance metabolic stability and bioavailability. Researchers frequently search for "1-fluoro-4-(3-methylpent-4-yn-2-yl)benzene synthesis" or "CAS 2229428-99-1 applications," reflecting interest in its synthetic pathways and utility in small-molecule libraries. The compound's alkyne moiety also aligns with trends in proteolysis-targeting chimera (PROTAC) development, where modular linkers are crucial.

From a material science perspective, 1-fluoro-4-(3-methylpent-4-yn-2-yl)benzene serves as a precursor for conjugated polymers with tunable electronic properties. Its incorporation into organic semiconductors could address search queries like "fluorobenzene derivatives for OLEDs" or "alkyne-functionalized aromatic monomers." The compound's thermal stability and compatibility with cross-coupling reactions (e.g., Sonogashira or Suzuki-Miyaura) further boost its industrial relevance.

Environmental and regulatory considerations are increasingly shaping compound selection. While 2229428-99-1 is not classified as hazardous under major chemical inventories, its handling requires standard organic synthesis precautions. Sustainable synthesis methods—such as catalyst recycling or solvent-free reactions—are emerging as key search topics, aligning with green chemistry principles for this compound.

Analytical characterization of 1-fluoro-4-(3-methylpent-4-yn-2-yl)benzene typically involves NMR spectroscopy (notably ¹⁹F-NMR) and mass spectrometry. Researchers often inquire about "CAS 2229428-99-1 spectral data" or "fluorobenzene derivative purification," underscoring the need for detailed technical protocols. Commercial suppliers increasingly provide high-purity grades (>98%) to meet stringent research demands.

Future directions may explore its role in covalent organic frameworks (COFs) or fluorescent probes, addressing trending searches like "alkyne-fluorobenzene hybrid materials." As innovation accelerates, CAS 2229428-99-1 exemplifies how targeted molecular design bridges academic inquiry and industrial application.